117609-25-3(3-Buten-1-ol, 2-amino-, (2S)-) price
This page is the exclusive price page for 117609-25-3(3-Buten-1-ol, 2-amino-, (2S)-). This page is dedicated to
presenting you with the most accurate and real-time updated price information about this important compound,
thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand
the market price dynamics more comprehensively and clearly.

3-Buten-1-ol, 2-amino-, (2S)- Price
Enterprise | No. | Brand | Purity | Specification | Price | Update time | Buy |
---|---|---|---|---|---|---|---|
abcr | AB306501-1g | abcr | 97% | 1g | €1383.50 | 16 Feb. 2025 | |
abcr | AB306501-250mg | abcr | 97% | 250mg | €467.70 | 16 Feb. 2025 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1160535-250mg | LE YAN | 97% (stabilized with TBC) | 250mg | ¥2538.00 | 09 Aug. 2024 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1160535-1g | LE YAN | 97% (stabilized with TBC) | 1g | ¥5512.00 | 09 Aug. 2024 | |
AstaTech | 52208-0.25/G | astate | 97% | 0.25g | $257 | 17 Sep. 2023 | |
AstaTech | 52208-1/G | astate | 97% | 1g | $827 | 17 Sep. 2023 | |
abcr | AB306501-1 g | abcr | 97% | 1g | €986.40 | 19 May. 2023 | |
abcr | AB306501-250 mg | abcr | 97% | 250mg | €426.10 | 19 May. 2023 | |
Chemenu | CM556739-1g | chemenu | 95%+ | 1g | $598 | 03 Feb. 2023 | |
Ambeed | A987670-1g | ambeed | 97% (stabilized with TBC) | 1g | $578.0 | 26 Apr. 2024 |
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises

Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises
